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Compound of Interest

Compound Name: Lead(2+) neoundecanoate

Cat. No.: B15177744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety data for lead

neodecanoate. The information is compiled and presented to be a critical resource for

researchers, scientists, and professionals in drug development who may handle or be exposed

to this substance. This document summarizes key physicochemical properties, toxicological

data, occupational exposure limits, and safe handling procedures.

Physicochemical Properties
Understanding the physical and chemical characteristics of lead neodecanoate is fundamental

to its safe handling and use in a laboratory or industrial setting. The following table summarizes

these key properties.
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Property Value Source

CAS Number 27253-28-7 [1][2][3]

Molecular Formula C20H38O4Pb [4][5][6]

Molecular Weight 549.71 g/mol [1]

Appearance Amber to brown liquid [2][5]

Density 1.11 g/cm³ [1][3]

Boiling Point
150 °C (initial, as a 60%

solution in naphtha)
[1][3][5]

Flash Point 40 °C - 48 °C [1][4][5]

Solubility Insoluble in water [5]

Toxicological Information
Lead neodecanoate is a lead compound and shares the toxicological profile of other organic

lead substances. Lead is a cumulative poison, and chronic exposure can lead to severe health

effects.[5] The primary routes of exposure are inhalation, ingestion, and skin/eye contact.[7][8]

Acute Effects:

Eye Contact: Can cause immediate or delayed severe eye irritation.[5]

Skin Contact: May produce irritation or contact dermatitis, which can be delayed for several

hours.[5]

Inhalation: May irritate the respiratory tract.[5] Volatile compounds of lead should be handled

with extreme caution.[5]

Ingestion: Harmful if swallowed.[9] Symptoms of acute lead toxicity include headache,

fatigue, abdominal pain, loss of appetite, muscular aches and weakness, sleep disturbances,

and irritability.[10]

Chronic Effects:
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Exposure to dust or fumes of organic lead compounds is known to cause toxic effects.[5]

Lead is a cumulative poison.[5]

Nervous System: Lead may damage the nervous system, with potential for encephalopathy.

[7][10][11]

Kidney: Exposure may cause kidney damage.[7][10][11]

Blood: Can lead to anemia.[2][11]

Reproductive Toxicity: May damage fertility or the unborn child.[9][12] Lead and its

compounds have shown developmental and reproductive toxicity in both males and females.

[13]

Carcinogenicity: Lead is classified as a probable or anticipated human carcinogen by various

agencies.[2][12] The International Agency for Research on Cancer (IARC) classifies lead as

a Group 2A carcinogen, indicating it is probably carcinogenic to humans.[10]

While specific LD50 and LC50 values for lead neodecanoate were not consistently found

across the searched literature, the toxicity of lead compounds, in general, is well-established.

Occupational Exposure Limits
To minimize the risk of adverse health effects from occupational exposure, several regulatory

bodies have established exposure limits for lead.
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Regulatory Body Exposure Limit (as Pb) Details

OSHA (PEL) 0.05 mg/m³
8-hour time-weighted average

(TWA)[2][11][14]

NIOSH (REL) 0.05 mg/m³ 10-hour TWA[7][11][14]

ACGIH (TLV) 0.05 mg/m³ 8-hour TWA[2][11]

OSHA Action Level 30 µg/m³

8-hour TWA. Exceeding this

level requires specific

compliance activities such as

blood lead monitoring and air

monitoring.[14]

Experimental Protocols
Detailed experimental protocols for the toxicological studies of lead neodecanoate are not

publicly available in the referenced safety data sheets and chemical databases. These studies

are typically conducted by manufacturers and submitted to regulatory agencies for

classification and labeling purposes. For detailed methodologies, researchers should refer to

peer-reviewed toxicological literature or contact the manufacturer directly.

Safe Handling and Personal Protective Equipment
(PPE)
A multi-layered approach to safety is crucial when handling lead neodecanoate. This includes

engineering controls, administrative controls, and personal protective equipment.

Engineering Controls
All manipulations of lead neodecanoate that could generate aerosols, vapors, or dust should

be conducted in a properly functioning chemical fume hood.[13][15]

Local exhaust ventilation is required.[5]

An eyewash station and emergency shower should be readily available.[5]
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Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical worker's goggles are required.[5] Do not wear contact

lenses.[5] A face shield may also be necessary.[15]

Hand Protection: Wear rubber, neoprene, or nitrile gloves.[5][11]

Respiratory Protection: If exposure is likely to exceed the TLV, a NIOSH-approved dust and

mist respirator is necessary.[5] The type of respirator will depend on the concentration of

lead in the air.[7][11]

Skin and Body Protection: A flame-resistant laboratory coat should be worn.[15] Coveralls,

such as DuPont Tyvek®, are also recommended.[11] Launder contaminated clothing before

reuse.[5]

The following diagram illustrates a recommended workflow for safely handling lead

neodecanoate in a laboratory setting.
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Safe Handling Workflow for Lead Neodecanoate

First Aid Measures
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In the event of exposure to lead neodecanoate, immediate action is critical.

Eyes: Immediately flush eyes with flowing water for at least 15 minutes.[5] Get medical

attention.[5]

Skin: Flush with water, then wash with soap and water.[5]

Inhalation: Move the exposed individual to fresh air.[5] Administer oxygen if needed.[5] Call a

physician.[5]

Ingestion: Never give fluids or induce vomiting if the patient is unconscious or having

convulsions.[5] Get immediate medical attention.[5]

The following decision tree outlines the appropriate first aid response to an exposure event.

Exposure Event

Eye Contact? Skin Contact? Inhalation? Ingestion?

Flush eyes with water for 15 min.
Seek medical attention.

Yes

Flush with water, then wash
with soap and water.

Yes

Move to fresh air.
Administer oxygen if needed.

Call a physician.

Yes

Do NOT induce vomiting.
Seek immediate medical attention.

Yes

Click to download full resolution via product page

First Aid Decision Tree for Lead Neodecanoate Exposure

Spill and Disposal Procedures
Spills of lead neodecanoate must be handled promptly and carefully to prevent environmental

contamination and further exposure.

Spill Response: Eliminate all ignition sources.[5] Use an oil absorbent material to contain and

collect the spill.[5] Transfer the absorbed material to a suitable container for disposal.[5]
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Disposal: Dispose of as solid waste in accordance with all federal, state, and local chemical

pollution control regulations.[5] May be hazardous to aquatic life if released into open waters.

[5]

Storage and Stability
Storage: Store in sealed containers.[5]

Stability: The material is stable but decomposes slowly in contact with air through reaction

with water and carbon dioxide.[5]

Hazardous Decomposition Products: Upon decomposition, it can produce organic acid

vapors and lead oxide fumes.[5]

This guide is intended to provide a comprehensive overview of the health and safety data for

lead neodecanoate for a scientific audience. It is not a substitute for a thorough review of the

Safety Data Sheet (SDS) provided by the manufacturer and adherence to all institutional safety

protocols. Always consult with your institution's environmental health and safety department for

specific guidance on handling hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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